Cas no 1804163-82-3 (Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate)
Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate
-
- Inchi: 1S/C12H13BrF2O3/c1-17-11(16)10-7-9(18-12(14)15)5-4-8(10)3-2-6-13/h4-5,7,12H,2-3,6H2,1H3
- InChI Key: VWFIJRXSKOZQIE-UHFFFAOYSA-N
- SMILES: BrCCCC1C=CC(=CC=1C(=O)OC)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 264
- XLogP3: 4.1
- Topological Polar Surface Area: 35.5
Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015014814-250mg |
Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate |
1804163-82-3 | 97% | 250mg |
475.20 USD | 2021-06-18 | |
| Alichem | A015014814-500mg |
Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate |
1804163-82-3 | 97% | 500mg |
782.40 USD | 2021-06-18 | |
| Alichem | A015014814-1g |
Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate |
1804163-82-3 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate
Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate (CAS No. 1804163-82-3): An Overview of a Versatile Intermediate in Pharmaceutical Synthesis
Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate (CAS No. 1804163-82-3) is a valuable intermediate in the field of pharmaceutical synthesis and chemical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in the development of novel drugs and therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate.
Chemical Structure and Properties
Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate is a complex organic molecule with a molecular formula of C12H13BrF2O3. The presence of a bromine atom on the propyl chain and a difluoromethoxy group on the benzene ring imparts unique reactivity and functional versatility to this compound. The bromine atom serves as an excellent leaving group, facilitating various substitution reactions, while the difluoromethoxy group introduces fluorine atoms, which are known for their ability to modulate the physicochemical properties of molecules.
The physical properties of Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate include a melting point of approximately 65-70°C and a boiling point of around 250°C at atmospheric pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various synthetic processes and analytical techniques.
Synthesis Methods
The synthesis of Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 5-difluoromethoxybenzoic acid with methyl bromide in the presence of a base such as potassium carbonate. This step forms the methyl ester, which is then subjected to an alkylation reaction with 1,3-dibromopropane to introduce the bromopropyl group.
Another approach involves the direct bromination of 2-propyl-5-difluoromethoxybenzoic acid followed by esterification with methanol. This method offers high yields and good purity but may require more stringent reaction conditions to control side reactions.
Applications in Pharmaceutical Synthesis
Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate has found extensive applications in pharmaceutical synthesis due to its versatile reactivity and functional groups. One notable application is in the synthesis of fluoroquinolone antibiotics, where the difluoromethoxy group plays a crucial role in enhancing the antibacterial activity and pharmacokinetic properties of these compounds.
Recent research has also explored the use of Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate as a building block for the development of novel anticancer agents. Studies have shown that compounds derived from this intermediate exhibit potent cytotoxic activity against various cancer cell lines, making them promising candidates for further drug development.
Recent Research Advancements
The field of chemical biology has seen significant advancements in understanding the role of fluorinated compounds in drug discovery. A recent study published in the Journal of Medicinal Chemistry highlighted the use of Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate as a key intermediate in the synthesis of novel inhibitors targeting protein-protein interactions (PPIs). These inhibitors have shown promising results in modulating signaling pathways involved in cancer progression and inflammation.
In another study, researchers at a leading pharmaceutical company utilized Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate to develop a series of selective serotonin reuptake inhibitors (SSRIs). The resulting compounds exhibited improved efficacy and reduced side effects compared to existing SSRIs, highlighting the potential of this intermediate in optimizing drug design.
Safety Considerations and Handling Guidelines
While Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate is not classified as a hazardous material under current regulations, it is important to handle this compound with care due to its reactivity and potential for forming hazardous byproducts during synthetic processes. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn at all times when handling this compound.
Laboratories should ensure adequate ventilation and follow standard operating procedures (SOPs) for waste disposal to minimize environmental impact. Additionally, it is advisable to store this compound in tightly sealed containers away from heat sources and incompatible materials.
Conclusion
Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate (CAS No. 1804163-82-3) stands out as a valuable intermediate in pharmaceutical synthesis due to its unique chemical structure and versatile reactivity. Recent research advancements have further underscored its potential applications in developing novel drugs and therapeutic agents. As ongoing studies continue to explore new avenues for its use, this compound is likely to play an increasingly important role in advancing medical science and improving patient outcomes.
1804163-82-3 (Methyl 2-(3-bromopropyl)-5-(difluoromethoxy)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)